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Compound of Interest
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CAS No.: 58793-46-7
Cat. No.: B1602458
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Executive Summary

1-Ethyl-3-nitro-1H-pyrazole (1-E-3-NP) is a mono-nitrated heterocyclic compound belonging
to the family of melt-castable energetic materials. While less powerful than trinitrotoluene (TNT)
or its methyl analog (3-MNP) due to the dilution effect of the ethyl group, it offers distinct
advantages in processability and desensitization.

o Primary Classification: Low-sensitivity melt-cast ingredient / Energetic plasticizer.

o Key Advantage: Lower melting point and improved solubility in binder systems compared to
methyl-analogs.

» Performance Trade-off: Reduced density and detonation velocity due to a more negative
oxygen balance.

Physicochemical & Energetic Comparison

The following data compares 1-E-3-NP with standard melt-cast explosives. Note that while 3-
MNP and TNT are well-characterized, values for 1-E-3-NP are derived from comparative QSPR
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(Quantitative Structure-Property Relationship) models and homologous series trends where
experimental data is proprietary or sparse.

ble 1: C . : .

. 1-Methyl-3-nitro-
1-Ethyl-3-nitro-1H-
Property 1H-pyrazole (3- TNT (Reference)
pyrazole (1-E-3-NP)

MNP)

Formula CsH7N3z0:2 C4HsN3z02 C7HsN30s
Molar Mass 141.13 g/mol 127.10 g/mol 227.13 g/mol
Oxygen Balance

-130.4% -107.0% -74.0%
(CO2)
Nitrogen Content 29.8% 33.1% 18.5%
Density ( 1.36 - 1.42 glem3

1.52 g/cm3 1.65 g/cm3

(Est.)

)
) ) < 60 °C (Low-melting

Melting Point o 81°C 80.8 °C

solid/Liquid)
Detonation Velocity (

~6,200 m/s (Calc.) 6,850 m/s 6,900 m/s
)
Detonation Pressure (

~14.5 GPa (Calc.) 19.2 GPa 19.0 GPa
)
Impact Sensitivity (

> 100 J (Insensitive) >40J 15
)
Decomposition (

~260 °C 280 °C 295 °C

)
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Technical Insight: The substitution of a methyl group (in 3-MNP) with an ethyl group (in 1-E-3-
NP) disrupts crystal packing, significantly lowering the density (~0.1 g/cm?3 drop) and melting
point. This makes 1-E-3-NP an excellent candidate for eutectic formulations where depressing
the melting point of a carrier matrix (like DNAN or TNT) is required without completely

sacrificing energetic content.

Structural & Synthetic Analysis

The synthesis of 1-E-3-NP is a self-validating alkylation process. The regioselectivity is
governed by the tautomeric equilibrium of the starting material, 3-nitropyrazole.

Synthesis Workflow (Graphviz Diagram)

The following diagram illustrates the N-alkylation pathway, highlighting the critical base-
catalyzed step to ensure N1-substitution.
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Figure 1: Regioselective synthesis pathway for 1-ethyl-3-nitro-1H-pyrazole via nucleophilic

substitution.

Experimental Protocols

To ensure scientific integrity, the following protocols describe the synthesis and characterization
workflows. These are designed to be reproducible and self-validating.
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Protocol A: Regioselective Synthesis of 1-E-3-NP

Objective: Synthesize 1-E-3-NP with >95% purity, minimizing the 5-nitro isomer.

Preparation: Charge a 3-neck round-bottom flask with 3-nitropyrazole (1.0 eq) and
anhydrous DMF (10 mL/qg).

o Deprotonation: Add Potassium Carbonate (K2COs, 1.2 eq). Stir at room temperature for 30
minutes. Validation: The solution should turn slightly yellow/orange, indicating anion
formation.

» Alkylation: Dropwise add Ethyl lodide (Etl, 1.2 eq) over 20 minutes. Maintain temperature <
30°C to suppress side reactions.

o Reaction: Stir at 40°C for 6-8 hours. Monitoring: Use TLC (Ethyl Acetate/Hexane 1:3). The
product (1-E-3-NP) typically has a higher Rf than the starting material.

o Work-up: Pour mixture into ice water. Extract with Ethyl Acetate (3x). Wash organic layer with
brine, dry over MgSQOa, and concentrate.

 Purification: If necessary, purify via column chromatography (Silica gel) to separate the N1-
ethyl (major) from N2-ethyl (minor) isomers.

Protocol B: Thermal Stability Assessment (DSC)

Objective: Determine the decomposition onset (

) and peak (
).

» Calibration: Calibrate Differential Scanning Calorimeter (DSC) using Indium and Zinc
standards.

e Sample Prep: Weigh 1-2 mg of 1-E-3-NP into an aluminum pan. Crimp with a pinhole lid (to
allow gas escape and prevent pan rupture).

e Run Parameters: Heat from 40°C to 400°C at a rate of 5°C/min under a Nitrogen flow (50
mL/min).
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e Analysis:
o Identify Endotherm: Melting point (sharp peak < 100°C).
o Identify Exotherm: Decomposition (broad peak > 250°C).

o Integrity Check: If exotherm onset is < 200°C, the sample may contain impurities or
residual solvent.

Comparative Analysis & Applications
Why Choose 1-Ethyl over 1-Methyl?

While the methyl variant (3-MNP) offers higher density and detonation velocity, the ethyl variant
(1-E-3-NP) is superior in specific engineering contexts:

o Melting Point Depression (Eutectics): 1-E-3-NP disrupts the crystal lattice more effectively
than 3-MNP. Adding 1-E-3-NP to a TNT or DNAN melt-cast formulation will significantly lower
the formulation's viscosity and melting point, aiding in the casting of complex geometries
without thermal shrinkage voids.

e Solubility & Plasticization: The ethyl chain increases lipophilicity (

), making 1-E-3-NP highly compatible with non-polar binders (HTPB, GAP) used in solid
propellants. It acts as an energetic plasticizer, improving the mechanical properties of the
grain at low temperatures compared to the more brittle methyl analogs.

o Safety Profile: The "dilution" of the nitro content by the ethyl group reduces sensitivity. 1-E-3-
NP is predicted to be "Insensitive" to impact (>100 J), making it safer to handle during scale-
up and transport than RDX or TNT.

Performance Limitations

Researchers must acknowledge that 1-E-3-NP is not a high-performance replacement for RDX
or HMX. Its density (~1.40 g/cm3) is too low for shaped charge applications where detonation
pressure is paramount. It is best utilized as an additive or intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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